Cas no 856250-60-7 ((5-Fluoro-6-methoxypyridin-3-yl)boronic acid)

• Product Name: (5-Fluoro-6-methoxypyridin-3-yl)boronic acid
• CAS No: 856250-60-7
• MF: C₆H₇BFNO₃
• MW: 170.934085130692
• MDL: MFCD04112520
• CID: 717527
• PubChem ID: 44717400
• Update Time: 2025-05-20

(5-Fluoro-6-methoxypyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-6-methoxypyridin-3-yl)boronic acid
• 3-Fluoro-2-methoxypyridine-5-boronic acid
• 5-Fluoro-6-methoxypyridine-3-boronic acid
• Boronic acid,B-(5-fluoro-6-methoxy-3-pyridinyl)-
• 3-Fluoro-2-methoxypyridine-5-boronic Acid (contains varying amounts of Anhydride)
• 5-fluoro-6-methoxypyridin-3-ylboronic acid
• 5-FLUORO-6-METHOXY-3-PYRIDINEBORONIC ACID
• Boronic acid, (5-fluoro-6-methoxy-3-pyridinyl)-
• PubChem11110
• 5-Fluoro-6-methoxypyridine-3-boronicacid
• (5-fluoro-6-methoxy-3-pyridyl)boronic acid
• OCWTXKZPAZAQQW-UHFFFAOYSA-N
• BORONIC ACID, B-(5-FLUORO-6-METHOXY-3-PYR
• B-(5-Fluoro-6-methoxy-3-pyridinyl)boronic acid (ACI)
• Boronic acid, (5-fluoro-6-methoxy-3-pyridinyl)- (9CI)
• AKOS006343246
• 3-Fluoro-2-methoxypyridine-5-boronicacid
• CS-0150568
• DB-024929
• F1237
• AB17586
• J-501585
• AC-33471
• SY046038
• 3-Fluoro-2-methoxypyridine-5-boronic acid, AldrichCPR
• EN300-255039
• 856250-60-7
• SCHEMBL117586
• MFCD04112520
• 2-methoxy-3-fluoropyridine-5-boronic acid
• 3-Borono-5-fluoro-6-methoxypyridine
• DS-17413
• DTXSID70660175

• MDL： MFCD04112520
• Inchi： 1S/C6H7BFNO3/c1-12-6-5(8)2-4(3-9-6)7(10)11/h2-3,10-11H,1H3
• InChI Key： OCWTXKZPAZAQQW-UHFFFAOYSA-N
• SMILES： FC1C(OC)=NC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 171.05000
• Monoisotopic Mass: 171.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.34
• Boiling Point: 308.3℃ at 760 mmHg
• Flash Point: 140.2°C
• Refractive Index: 1.502
• PSA: 62.58000
• LogP: -1.09090

(5-Fluoro-6-methoxypyridin-3-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (5-Fluoro-6-methoxypyridin-3-yl)boronic acid

Comprehensive Guide to (5-Fluoro-6-methoxypyridin-3-yl)boronic acid (CAS No. 856250-60-7)

(5-Fluoro-6-methoxypyridin-3-yl)boronic acid (CAS No. 856250-60-7) is a specialized boronic acid derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine boronic acid family, known for its unique reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. With the increasing demand for heterocyclic building blocks in drug discovery, this compound has gained significant attention from researchers and industry professionals.

The molecular structure of (5-Fluoro-6-methoxypyridin-3-yl)boronic acid features both fluoro and methoxy substituents on the pyridine ring, which significantly influence its electronic properties and reactivity. These functional groups make it particularly valuable for creating biaryl compounds through palladium-catalyzed coupling reactions. Recent studies highlight its application in developing kinase inhibitors and other small molecule therapeutics, addressing current research trends in targeted cancer therapies and precision medicine.

From a synthetic chemistry perspective, (5-Fluoro-6-methoxypyridin-3-yl)boronic acid offers excellent stability under various reaction conditions while maintaining high reactivity. This balance makes it ideal for high-throughput screening and combinatorial chemistry approaches. Many researchers are exploring its potential in creating fluorinated pharmaceuticals, as the fluorine atom often enhances metabolic stability and bioavailability of drug candidates—a hot topic in contemporary medicinal chemistry discussions.

The compound's boronic acid moiety enables diverse applications beyond traditional coupling reactions. Recent innovations demonstrate its use in developing sensors and diagnostic agents, particularly in glucose monitoring systems and other biomedical applications. This versatility aligns with current industry demands for multifunctional chemical building blocks that can serve across different research domains.

Quality control of (5-Fluoro-6-methoxypyridin-3-yl)boronic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity levels required for sensitive applications like drug discovery and material science. Storage recommendations usually suggest cool, dry conditions under inert atmosphere to maintain stability, reflecting standard practices for boronic acid derivatives.

Market trends indicate growing demand for fluorinated pyridine boronic acids, driven by expanding research in personalized medicine and bioconjugation techniques. The compound's unique structural features make it particularly valuable for developing next-generation therapeutics and smart materials. Many pharmaceutical companies are actively incorporating such specialty chemicals into their drug development pipelines.

Environmental and safety considerations for (5-Fluoro-6-methoxypyridin-3-yl)boronic acid follow standard laboratory protocols for organoboron compounds. Proper handling includes using personal protective equipment and working in well-ventilated areas. These precautions align with current industry focus on green chemistry principles and sustainable research practices.

Future research directions for this compound may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies—a rapidly growing field in drug discovery. Additionally, its applications in organic electronics and catalysis present exciting opportunities for interdisciplinary research combining materials science and chemical biology.

For researchers sourcing (5-Fluoro-6-methoxypyridin-3-yl)boronic acid, important considerations include supplier reliability, batch-to-batch consistency, and technical support availability. These factors significantly impact experimental reproducibility—a critical concern in contemporary scientific research and pharmaceutical development.